Cas no 1595896-89-1 (3-(3-methoxypropyl)-1,3-dimethylurea)

• Product Name: 3-(3-methoxypropyl)-1,3-dimethylurea
• CAS No: 1595896-89-1
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• MDL: MFCD33020165
• CID: 5686141
• PubChem ID: 115595338
• Update Time: 2025-08-05

3-(3-methoxypropyl)-1,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxypropyl)-1,3-dimethylurea
• EN300-24499260
• 1595896-89-1
• SCHEMBL24691589
• 3-(3-methoxypropyl)-1,3-dimethylurea

• MDL： MFCD33020165
• Inchi： 1S/C7H16N2O2/c1-8-7(10)9(2)5-4-6-11-3/h4-6H2,1-3H3,(H,8,10)
• InChI Key： KKDNDTHILSFRNY-UHFFFAOYSA-N
• SMILES： O(C)CCCN(C(NC)=O)C

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-(3-methoxypropyl)-1,3-dimethylurea

Professional Introduction to Compound with CAS No. 1595896-89-1 and Product Name 3-(3-methoxypropyl)-1,3-dimethylurea

3-(3-methoxypropyl)-1,3-dimethylurea, identified by its CAS number 1595896-89-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of urea derivatives, which have been widely studied due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl group at the 1-position and a methoxypropyl side chain at the 3-position, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable candidate for further exploration in various scientific domains.

The urea moiety in 3-(3-methoxypropyl)-1,3-dimethylurea is known for its ability to form hydrogen bonds, which is a critical factor in its interaction with biological targets. This property has been exploited in the design of molecules that can modulate enzyme activity and receptor binding. Recent studies have highlighted the importance of urea derivatives in the development of novel therapeutic agents, particularly those targeting neurological disorders and inflammatory conditions. The dimethyl substitution at the carbonyl group enhances the stability of the urea core, making it more resistant to hydrolysis, which is often a limiting factor in the bioavailability of urea-based drugs.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-(3-methoxypropyl)-1,3-dimethylurea. Research has shown that this compound exhibits promising activities as an inhibitor of certain enzymes involved in cancer progression. Specifically, studies have indicated that it can interfere with the activity of kinases, which are key players in cell signaling pathways that drive tumor growth. The methoxypropyl side chain appears to play a crucial role in modulating the binding affinity and selectivity of the compound towards its target enzymes. This finding aligns with broader trends in drug discovery where modifications to side chains are used to optimize potency and reduce off-target effects.

Moreover, the chemical diversity offered by 3-(3-methoxypropyl)-1,3-dimethylurea makes it a versatile scaffold for medicinal chemistry innovation. Researchers have been experimenting with various structural analogs to identify more effective derivatives with improved pharmacokinetic profiles. The combination of computational modeling and high-throughput screening has accelerated the process of identifying lead compounds for further development. Preliminary results suggest that derivatives of this compound may have applications not only in oncology but also in treating neurodegenerative diseases, where modulation of protein aggregation and oxidative stress are key therapeutic strategies.

The synthesis of 3-(3-methoxypropyl)-1,3-dimethylurea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve the desired product efficiently. The use of modern analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has facilitated rigorous characterization of the compound, ensuring its identity and purity before proceeding with biological evaluations.

In conclusion, 3-(3-methoxypropyl)-1,3-dimethylurea (CAS No. 1595896-89-1) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes. Ongoing studies aim to elucidate additional mechanisms of action and explore new therapeutic applications, reinforcing its potential as a cornerstone in future drug discovery efforts.